Cas no 771-76-6 (1-chloro-4,5-difluoro-2-nitro-benzene)

• Product Name: 1-chloro-4,5-difluoro-2-nitro-benzene
• CAS No: 771-76-6
• MF: C₆H₂ClF₂NO₂
• MW: 193.535387516022
• MDL: MFCD04973764
• CID: 1029242
• PubChem ID: 10130330
• Update Time: 2025-06-27

1-chloro-4,5-difluoro-2-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4,5-difluoro-2-nitrobenzene
• 2-CHLORO-4,5-DIFLUORONITROBENZENE
• 1-Chlor-4,5-difluor-2-nitro-benzol
• 1-chloro-4,5-difluoro-2-nitro-benzene
• 2-chloro4,5-difluoronitrobenzene
• 5-difluoro-2- nitro-benzene
• CTK2G0325
• PC3191
• SBB091629
• SureCN2477068
• Benzene, 1-chloro-4,5-difluoro-2-nitro-
• BONLKUDAFUJZNP-UHFFFAOYSA-N
• 2-Chloro-4,5-difluoro nitrobenzene
• NE43511
• 2-chloro-4,5-difluoro-1-nitrobenzene
• SY101396
• DTXSID50435989
• AC-28662
• A865327
• CS-0146973
• PS-10357
• MFCD04973764
• EN300-95264
• SCHEMBL2477068
• 771-76-6
• AKOS006346236

• MDL： MFCD04973764
• Inchi： 1S/C6H2ClF2NO2/c7-3-1-4(8)5(9)2-6(3)10(11)12/h1-2H
• InChI Key： BONLKUDAFUJZNP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 192.9742123g/mol
• Monoisotopic Mass: 192.9742123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8

1-chloro-4,5-difluoro-2-nitro-benzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-chloro-4,5-difluoro-2-nitro-benzene

Professional Introduction to 1-chloro-4,5-difluoro-2-nitro-benzene (CAS No. 771-76-6)

1-chloro-4,5-difluoro-2-nitro-benzene is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 771-76-6, has garnered attention due to its unique structural properties and potential applications in the development of novel chemical entities. The presence of both chloro and fluoro substituents, along with a nitro group, makes this benzene derivative a versatile intermediate in synthetic chemistry.

The structural configuration of 1-chloro-4,5-difluoro-2-nitro-benzene is characterized by a benzene ring substituted with a chlorine atom at the 1-position, fluorine atoms at the 4- and 5-positions, and a nitro group at the 2-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity and utility in various chemical transformations. The fluoro substituents, in particular, play a pivotal role in modulating the compound's interactions with biological targets, making it an attractive scaffold for drug discovery.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The nitro group in 1-chloro-4,5-difluoro-2-nitro-benzene further enhances its potential as a pharmacophore by contributing to electron-withdrawing effects and facilitating hydrogen bonding interactions. These features have been leveraged in the design of small-molecule inhibitors targeting various therapeutic areas, including oncology and infectious diseases.

Recent advancements in computational chemistry have enabled more precise predictions of the reactivity and binding properties of complex molecules like 1-chloro-4,5-difluoro-2-nitro-benzene. Molecular modeling studies have shown that this compound can serve as an effective precursor for the synthesis of more intricate structures through nucleophilic aromatic substitution reactions. The chloro substituent, being relatively labile under certain conditions, allows for facile functionalization at other positions on the benzene ring, opening up numerous possibilities for structural diversification.

The pharmaceutical industry has been particularly keen on exploring fluorinated benzenes due to their potential to improve drug-like properties such as solubility, bioavailability, and pharmacokinetics. For instance, studies have demonstrated that incorporating fluorine atoms into drug molecules can lead to increased lipophilicity and reduced susceptibility to metabolic degradation. The difluorinated derivative of nitro-benzene has shown promise in preclinical trials as a lead compound for developing treatments against resistant bacterial strains.

Moreover, the agrochemical sector has also benefited from the use of fluorinated aromatic compounds. The unique electronic properties of these molecules make them effective intermediates in the synthesis of herbicides and pesticides with improved efficacy and environmental safety profiles. Research has highlighted that compounds like 1-chloro-4,5-difluoro-2-nitro-benzene can be incorporated into formulations that target specific enzymatic pathways in pests while minimizing harm to non-target organisms.

The synthesis of 1-chloro-4,5-difluoro-2-nitro-benzene typically involves multi-step organic reactions starting from commercially available precursors such as nitrobenzene. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms with high precision.

As our understanding of molecular interactions continues to evolve, so does the potential of compounds like 1-chloro-4,5-difluoro-2-nitro-benzene. Emerging research suggests that modifications to its structure could lead to novel therapeutic agents with enhanced specificity and reduced side effects. Collaborative efforts between chemists and biologists are essential in translating these findings into tangible medical breakthroughs.

In conclusion, 1-chloro-4,5-difluoro-2-nitro-benzene represents a fascinating example of how structural complexity can be leveraged to develop compounds with diverse applications. Its unique combination of functional groups makes it a valuable tool in both academic research and industrial development. As new synthetic strategies and computational tools become available, we can expect even more innovative uses for this versatile benzene derivative.